Cas no 162184-58-9 (1-Azabicyclo[3.2.1]octan-6-one)

• Product Name: 1-Azabicyclo[3.2.1]octan-6-one
• CAS No: 162184-58-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 850881
• PubChem ID: 418347
• Update Time: 2024-02-28

1-Azabicyclo[3.2.1]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octan-6-one, (1S,5R)-
• (1S,5R)-1-AZABICYCLO[3.2.1]OCTAN-6-ONE
• 1-azabicyclo[3.2.1]octan-6-one
• 1-Azabicyclo[3.2.1]octan-6-one,(1S,5R)-(9CI)
• NCIOpen2_002175
• WFYPDOYHAZFTIR-UHFFFAOYSA-N
• 1-aza-bicyclo[3.2.1]octan-6-one
• 1-azabicyclo [3.2.1]octan-6-one
• (+) 1-azabicyclo[3.2.1]octan-6-one
• (+/-)1-azabicyclo[3.2.1]octan-6-one
• (+/-) 1-azabicyclo[3.2.1]octan-6-one
• (+/-) 1-azabicyclo[3.2.1] octan-6-one
• 1-Azabicyclo[3.2.1]octan-6-one

• Inchi： 1S/C7H11NO/c9-7-5-8-3-1-2-6(7)4-8/h6H,1-5H2
• InChI Key： WFYPDOYHAZFTIR-UHFFFAOYSA-N
• SMILES： O=C1CN2CCCC1C2

Computed Properties

• Exact Mass: 125.084
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes